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Compound of Interest

Compound Name: Nerandomilast dihydrate

Cat. No.: B15573323

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial synthesis and key
chemical properties of Nerandomilast dihydrate (also known as Bl 1015550 dihydrate).
Nerandomilast is a potent and selective inhibitor of phosphodiesterase 4B (PDE4B), an
enzyme implicated in the inflammatory and fibrotic pathways of various diseases.[1][2][3] This
document is intended to serve as a valuable resource for researchers and professionals
involved in the development and study of this compound.

Chemical and Physical Properties

Nerandomilast dihydrate is a white to off-white solid.[4] The following tables summarize the
key chemical and physical properties of both the anhydrous and dihydrate forms of

Nerandomilast.

Table 1: Physicochemical Properties of Nerandomilast and its Dihydrate
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Nerandomilast

Property Nerandomilast Dihydrate
(Anhydrous)
Molecular Formula C20H25CIN602S[5][6] C20H29CIN604S[4]
Molecular Weight 448.97 g/mol [5][6] 485.00 g/mol [4]
Appearance Off-white to light yellow solid[7]  White to off-white solid[4]
N ) Soluble in DMSO (25 mg/mL
Solubility Soluble in DMSO[8] ) ,
with heating)[4]
Dry, dark, -20°C for long 4°C, sealed, away from
Storage ]
term[9] moisture[4]

Initial Synthesis of Nerandomilast

The initial synthesis of Nerandomilast involves a multi-step process. A scalable and robust
synthetic route has been developed, with key aspects including a regioselective SNAr reaction,
a Suzuki coupling, and a highly enantioselective sulfide oxidation.[10] The general synthetic
scheme is outlined below, based on information from scientific literature and patents.[10][11]

Experimental Protocol

A detailed, step-by-step experimental protocol for the synthesis of Nerandomilast is not publicly
available in its entirety. However, based on published research, the synthesis can be
conceptualized in the following key stages:

o Synthesis of Key Intermediates: The process begins with the synthesis of two key fragments:
o (1-((2-chloro-6,7-dihydrothieno[3,2-d]pyrimidin-4-yl)amino)cyclobutyl)methanol.
o 5-chloro-2-(piperidin-4-yl)pyrimidine.[10]

o Coupling Reaction: These intermediates are then coupled to form the core structure of
Nerandomilast.

+ Enantioselective Oxidation: A critical step involves the highly enantioselective oxidation of a
sulfide to the corresponding chiral sulfoxide, which establishes the stereochemistry of the
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final molecule.[10]

» Formation of the Dihydrate: The final active pharmaceutical ingredient is isolated as a
dihydrate. The precise conditions for the formation and crystallization of the dihydrate form
are crucial for ensuring the stability and purity of the final product. While specific details are
proprietary, this step typically involves crystallization from an aqueous solvent system.

Biological Activity

Nerandomilast is a potent inhibitor of PDE4B. The following table summarizes its in vitro and in
Vivo activity.

Table 2: Biological Activity of Nerandomilast

Assay IC50 /| ED50 Species/System

PDE4B Inhibition (IC50) 7.2 nM[4][7][10] In vitro

TNF-a Release Inhibition

35 nM[4] Human PBMCs (LPS-induced)
(IC50)

Human PBMCs

IL-2 Release Inhibition (IC50) 9 nM[4] (Phytohemagglutinin-induced)

TNF-a Release Inhibition

91 nM[4] Rat whole blood
(1C50)

Inflammation Prevention

0.1 mg/kg[4 Rat lung tissue
(ED50) g/kg[4] g

Visualizing the Science

To better understand the mechanism and synthesis of Nerandomilast, the following diagrams
have been created.

Signaling Pathway of Nerandomilast
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Caption: Signaling pathway of Nerandomilast.

Synthetic Workflow of Nerandomilast Dihydrate
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Starting Materials

Intermediate 1: Intermediate 2:
(2-((2-chloro-6,7-dihydrothieno[3,2-d]pyrimidin-4-yl)amino)cyclobutyl)methanol 5-chloro-2-(piperidin-4-yl)pyrimidine
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Oxidation
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Caption: Synthetic workflow of Nerandomilast dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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